Cas no 119322-88-2 ([(4S,5S)-5-(azaniumylmethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methylazanium)

• Product Name: [(4S,5S)-5-(azaniumylmethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methylazanium
• CAS No: 119322-88-2
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• MDL: MFCD00143374
• CID: 237647
• PubChem ID: 785247
• Update Time: 2025-07-19

[(4S,5S)-5-(azaniumylmethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methylazanium Chemical and Physical Properties

Names and Identifiers

• [(4S,5S)-5-(azaniumylmethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methylazanium
• (2S,3S)-2,3-isopropylidenedioxy-1,4-butenediamine
• (4S,5S)-2,2-dimethyl-4,5-bis(aminomethyl)-1,3-dioxolane
• (4S,5S)-2,2-dimethyl-4,5-bis-(aminomethyl)-1,3-dioxolane
• (4S,5S)-4,5-bis(aminomethyl)-2,2-dimethyl-1,3-dioxolane
• (4S,5S)-4,5-di(aminomethyl)-2,2-dimethyl-1,3-dioxolane
• (4S,5S)-4,5-DI(AMINOMETHYL)-2,2-DIMETHYLDIOXOLANE, 99+%
• (4S,5S)-4,5-Di(aMinoMethyl)-2,2-diMethyldioxolane, 99+% 500MG
• SCHEMBL584624
• BP-10425
• (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanamine
• CS-0097535
• 119322-88-2
• 1,3-Dioxolane-4,5-dimethanamine, 2,2-dimethyl-, (4S,5S)-
• (4S,5S)-4,5-Di(aminomethyl)-2,2-dimethyldioxolane,99+%
• (4S,5S)-4,5-DI(AMINOMETHYL)-2,2-DIMETHYLDIOXOLANE
• (4S,5S)-4,5-DI(AMINOMETHYL)-2,2-DIMETHYLDIOXOLANE, 99+per cent
• AKOS024286646
• ((4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)dimethanamine
• [(4S,5S)-5-(aminomethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanamine
• KQGQLRAYJUXGOW-WDSKDSINSA-N

• MDL： MFCD00143374
• Inchi： 1S/C7H16N2O2/c1-7(2)10-5(3-8)6(4-9)11-7/h5-6H,3-4,8-9H2,1-2H3/t5-,6-/m0/s1
• InChI Key： KQGQLRAYJUXGOW-WDSKDSINSA-N
• SMILES： O1C(C)(C)O[C@@H](CN)[C@@H]1CN

Computed Properties

• Exact Mass: 160.12100
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1034 (rough estimate)
• Boiling Point: 47-48°C
• Refractive Index: 1.4665 (estimate)
• PSA: 70.50000
• LogP: 0.82450
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on [(4S,5S)-5-(azaniumylmethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methylazanium

Professional Introduction to Compound with CAS No. 119322-88-2 and Product Name: [(4S,5S)-5-(azaniumylmethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methylazanium

The compound with the CAS number 119322-88-2 and the product name [(4S,5S)-5-(azaniumylmethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methylazanium represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its unique stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its chiral center, specifically the (4S,5S) configuration, which is a critical factor in determining its biological activity. Chirality plays a pivotal role in the pharmaceutical industry, as enantiomers of a molecule can exhibit vastly different pharmacological properties. The precise stereochemical arrangement of this compound not only enhances its specificity but also contributes to its efficacy in various biological systems.

The presence of the azaniumylmethyl group in the molecular structure adds another layer of complexity and functionality. This group is known for its ability to interact with biological targets in a highly selective manner, making it a valuable component in the design of novel therapeutic agents. The dioxolan ring further contributes to the compound's stability and bioavailability, ensuring that it can be effectively utilized in both preclinical and clinical settings.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, paving the way for extensive research into its applications. Studies have shown that derivatives of this compound exhibit promising properties as intermediates in the synthesis of complex pharmaceuticals. The ability to modify specific functional groups while maintaining the core chiral scaffold allows for the exploration of a wide range of potential drug candidates.

In addition to its synthetic utility, this compound has shown intriguing biological activities that warrant further investigation. Preliminary studies indicate that it may possess anti-inflammatory and antioxidant properties, making it a candidate for treating various inflammatory diseases and oxidative stress-related conditions. The precise mechanism of action remains an area of active research, but early findings suggest that it interacts with multiple cellular pathways involved in these processes.

The development of new methodologies for studying chiral compounds has also been instrumental in understanding the behavior of this molecule. Techniques such as NMR spectroscopy and X-ray crystallography have provided valuable insights into its three-dimensional structure and dynamics. These structural insights are crucial for rational drug design and for optimizing the compound's pharmacokinetic properties.

The integration of computational chemistry and machine learning has further accelerated the discovery process for this class of compounds. By leveraging powerful computational tools, researchers can predict the biological activity of different derivatives with high accuracy. This approach has not only sped up the identification of promising candidates but also provided a deeper understanding of the structural-activity relationships governing their behavior.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique properties make it an attractive candidate for use in biocatalysis and green chemistry initiatives. By designing molecules that can facilitate specific chemical transformations under mild conditions, researchers aim to reduce the environmental impact of industrial processes. The chiral nature of this compound could play a key role in developing enantioselective catalysts that enhance reaction efficiency while minimizing waste.

In conclusion, the compound with CAS number 119322-88-2 and product name [(4S,5S)-5-(azaniumylmethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methylazanium represents a remarkable achievement in synthetic chemistry and chemical biology. Its intricate structure and functional groups offer numerous opportunities for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine and industry.